Cas no 2228350-88-5 (2-(4-bromo-3-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(4-bromo-3-methoxyphenyl)-2-methyloxirane
• CAS No: 2228350-88-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5890838
• PubChem ID: 165654772
• Update Time: 2025-10-12

2-(4-bromo-3-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)-2-methyloxirane
• EN300-1922638
• 2228350-88-5

• Inchi： 1S/C10H11BrO2/c1-10(6-13-10)7-3-4-8(11)9(5-7)12-2/h3-5H,6H2,1-2H3
• InChI Key： KBJLLHMPQSNLJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1(C)CO1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(4-bromo-3-methoxyphenyl)-2-methyloxirane

2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane (CAS No: 2228350-88-5)

Introduction to 2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane

2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane, a compound with the CAS registry number 2228350-88-5, is a specialized organic molecule that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an oxirane (epoxide) ring. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Structural Features and Synthesis

The molecule's core structure consists of a benzene ring substituted with a bromine atom at the para position and a methoxy group at the meta position. This substitution pattern imparts specific electronic and steric properties to the aromatic ring, which can influence reactivity in subsequent reactions. The oxirane ring, attached to the benzene via a methylene group, introduces additional reactivity due to the strained three-membered ring structure.

The synthesis of 2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane typically involves multi-step processes, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the complex substituents on the benzene ring.

Applications in Organic Chemistry

This compound serves as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development. The presence of both bromine and methoxy groups allows for diverse reaction pathways, such as nucleophilic substitutions, epoxide openings, and cross-coupling reactions. These reactions can lead to the formation of biologically active compounds with potential therapeutic applications.

Recent studies have highlighted its utility in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For example, researchers have employed this compound as a precursor for synthesizing quinoline derivatives, which exhibit promising anti-cancer properties.

Reactivity and Chemical Properties

The reactivity of 2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane is primarily governed by its functional groups. The epoxide ring is highly reactive due to its strain energy, making it susceptible to nucleophilic attacks under acidic or basic conditions. This property has been exploited in various industrial processes, including polymerization reactions and epoxy resin formulations.

The bromine atom, being an electron-withdrawing group, enhances the electrophilicity of the aromatic ring, facilitating substitution reactions. Conversely, the methoxy group, being electron-donating through resonance, can direct incoming nucleophiles or electrophiles to specific positions on the benzene ring.

Recent research has also focused on understanding the thermal stability and degradation pathways of this compound under different conditions. Such studies are crucial for optimizing its use in high-temperature applications or for designing safer handling procedures in industrial settings.

Environmental Considerations and Safety Precautions

While 2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane is not classified as a hazardous material under standard conditions, proper handling is essential due to its chemical reactivity. Exposure to skin or eyes should be avoided, and appropriate personal protective equipment (PPE) should be worn during handling or synthesis.

Evaluating its environmental impact is another critical aspect of its application. Studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. These findings will guide regulatory decisions regarding its use in commercial products and industrial processes.

Conclusion: Future Prospects and Research Directions

The compound 2-(4-Bromo-3-Methoxyphenyl)-2-Methyloxirane (CAS No: 2228350-88-5) stands out as a valuable intermediate in organic synthesis with promising applications across multiple industries. Its unique combination of functional groups offers versatility in chemical transformations, making it an attractive target for researchers seeking novel molecular architectures.

As advancements in synthetic chemistry continue to unfold, we can expect even more innovative uses for this compound. Future research directions may include exploring its role in sustainable chemistry practices or developing new catalytic systems that enhance its utility in large-scale manufacturing processes.